Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
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Meng Su,María Tomás-Gamasa,Thomas Carell Chem. Sci., 2015,6, 632-638
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Roland A. Diaz-Bone,Markus Hollmann,Oliver Wuerfel,Dominik Pieper J. Anal. At. Spectrom., 2009,24, 808-814
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Mathias Sawall,Norbert Kockmann,Thorsten Röder React. Chem. Eng., 2023,8, 2435-2445
-
Fu V. Song,Bin Yang,Devis Di Tommaso,Robert S. Donnan,Rickey Y. Yada,David H. Farrar Mater. Adv., 2022,3, 4982-4990
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Fengzhi Tang,Nigam P. Rath,Liviu M. Mirica Chem. Commun., 2015,51, 3113-3116
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Chao-rui Li,Jing-can Qin,Guan-qun Wang,Bao-dui Wang,Zheng-yin Yang Anal. Methods, 2015,7, 3500-3505
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Shan Lu,Mei Yang,Xiaoxi Li,Xinjian Liu,Yongmei Yin,Ya Cao Anal. Methods, 2014,6, 5573-5577
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Juan C. Doadrio,Edesia M. B. Sousa,Isabel Izquierdo-Barba,Antonio L. Doadrio,Joaquin Perez-Pariente,María Vallet-Regí J. Mater. Chem., 2006,16, 462-466
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I. Camps,M. Borlaf,M. T. Colomer,R. Moreno,L. Duta,C. Nita,A. Perez del Pino,C. Logofatu,R. Serna RSC Adv., 2017,7, 37643-37653
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